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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitrotoluene

CAS No.: 186393-28-2

Cat. No.: B3040323

Get Quote

Executive Summary
Dichloronitrotoluenes (DCNTs) are critical intermediate scaffolds in the synthesis of high-value

agrochemicals (phenylurea herbicides), dyes, and active pharmaceutical ingredients (APIs).

Unlike their dinitrotoluene (DNT) counterparts, DCNTs offer unique substitution patterns that

allow for precise tuning of lipophilicity and metabolic stability in bioactive molecules.

This guide provides a comparative technical analysis of the two most industrially significant

isomers: 2,4-dichloro-5-nitrotoluene and 2,6-dichloro-3-nitrotoluene. We examine their

physicochemical profiles, synthetic regioselectivity, and downstream reactivity, accompanied by

validated experimental protocols for their synthesis and chromatographic separation.

Chemical & Physical Profile
The positioning of chlorine atoms relative to the methyl and nitro groups drastically alters the

physical state and reactivity of these isomers. The following data consolidates experimental

values for the primary isomers.
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Table 1: Comparative Physicochemical Properties
Property

2,4-Dichloro-5-

nitrotoluene

2,6-Dichloro-3-

nitrotoluene

2,4-Dichloro-3-

nitrotoluene

CAS Number 64346-04-9 29682-46-0 13790-14-2

Molecular Weight 206.03 g/mol 206.03 g/mol 206.03 g/mol

Appearance
Yellow Crystalline

Solid

Light Green/Yellow

Solid

Yellow Crystalline

Solid

Melting Point 40 – 44 °C 53 – 56 °C 84 – 85.5 °C

Boiling Point ~280 °C (dec.) 293 °C N/A

Density 1.45 g/cm³ (est.) 1.50 g/cm³ 1.48 g/cm³ (est.)

Solubility
Soluble in DCM,

Toluene, Acetone

Soluble in Ethanol,

Chloroform
Soluble in hot Ethanol

Key Application

Herbicide

intermediates

(Phenylureas)

Pharm. intermediates

(Aniline precursors)

Specialty chemical

synthesis

Technical Insight: The lower melting point of the 2,4-dichloro-5-nitro isomer compared to the

2,4-dichloro-3-nitro isomer suggests weaker intermolecular packing, likely due to the steric

crowding of the nitro group between the methyl and chlorine substituents in the 3-position.

Synthetic Pathways & Regioselectivity[1][2][3]
The synthesis of DCNT isomers is dominated by the electrophilic aromatic substitution

(nitration) of dichlorotoluenes (DCT). The regiochemistry is dictated by the directing effects of

the methyl group (weakly activating, ortho/para) and the chlorine atoms (deactivating,

ortho/para).
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Mechanism of Regiocontrol
Nitration of 2,4-Dichlorotoluene:

Directing Effects: The C1-Methyl directs to C6. The C2-Chlorine directs to C5 (para). The

C4-Chlorine directs to C5 (ortho).

Result: The cooperative directing effects of both chlorine atoms strongly favor the C5

position, yielding 2,4-dichloro-5-nitrotoluene as the major product (>90% regioselectivity).

Nitration of 2,6-Dichlorotoluene:

Directing Effects: The molecule is symmetric. C1-Methyl directs to C4 (para). C2/C6-

Chlorines direct to C3/C5 (ortho/para).

Result: While C4 is sterically accessible, the electronic activation often favors the C3

position, yielding 2,6-dichloro-3-nitrotoluene. Direct chlorination of 4-nitrotoluene is an

alternative route to access the 2,6-dichloro-4-nitro isomer if required.

Pathway Visualization

Legend

Toluene

2,4-Dichlorotoluene
Cl2 / FeCl3

(Chlorination)

2,6-Dichlorotoluene

Cl2 / Catalyst
(Isomer Separation)

2,4-Dichloro-
5-nitrotoluene

(Major Product)

HNO3 / H2SO4
(Nitration @ 0-5°C)

2,6-Dichloro-
3-nitrotoluene

HNO3 / H2SO4
(Direct Nitration)

2,6-Dichloro-
4-nitrotoluene

Minor Pathway

Green Box = Target Isomer
Red Dashed = Minor/Difficult Isomer

Click to download full resolution via product page

Figure 1: Synthetic flow illustrating the divergent pathways for DCNT isomer production. Note

the high regioselectivity for the 5-nitro position in the 2,4-dichlorotoluene scaffold.
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Experimental Protocols
The following protocols are designed for laboratory-scale synthesis and validation.

Protocol A: Regioselective Synthesis of 2,4-Dichloro-5-
nitrotoluene
Objective: Isolate high-purity 2,4-dichloro-5-nitrotoluene from 2,4-dichlorotoluene.

Reagents:

2,4-Dichlorotoluene (50.0 g, 0.31 mol)

Fuming Nitric Acid (d=1.5, 200 mL)

Dichloromethane (DCM) (Extraction solvent)

Sodium Bicarbonate (sat. aq.)

Workflow:

Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, dropping funnel,

and thermometer. Place in an ice/salt bath to maintain 0 °C.

Acid Charge: Charge fuming nitric acid (200 mL) into the flask. Cool to 0 °C.

Addition: Add 2,4-dichlorotoluene dropwise over 45 minutes. Critical: Maintain internal

temperature < 5 °C to prevent dinitration or oxidative degradation.

Reaction: Stir vigorously at 0–5 °C for 60 minutes. Monitor by TLC (Hexane/Ethyl Acetate

9:1) for consumption of starting material.

Quench: Pour the reaction mixture slowly onto 500 g of crushed ice with stirring. A yellow

precipitate will form.

Workup: Filter the solid. Wash with cold water (3 x 100 mL) until the filtrate is neutral.
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Alternative: If oil forms, extract with DCM, wash with bicarbonate, dry over MgSO₄, and

evaporate.

Purification: Recrystallize from ethanol/water (9:1) to yield pale yellow needles.

Yield: Expected yield 80–85% (approx. 51–54 g). MP: 40–42 °C.

Protocol B: Analytical Separation (GC-MS)
Objective: Quantitatively separate and identify DCNT isomers and potential dinitrotoluene

impurities.

Instrument Parameters:

System: Agilent 7890 GC / 5977 MSD (or equivalent).

Column: DB-5ms or HP-5 (30 m x 0.25 mm x 0.25 µm). Why? Non-polar phases provide

boiling-point based separation suitable for structural isomers.

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Split 50:1 @ 250 °C.

Temperature Program:

Step Rate (°C/min) Temperature (°C) Hold Time (min)

Initial - 60 2.0

Ramp 1 15 180 0.0

Ramp 2 5 240 5.0

| Total | | | ~20 min |

Detection:

MS Source: 230 °C.
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Scan Range: 50–350 amu.

Key Ions (m/z): Look for molecular ion [M]+ = 205/207/209 (characteristic Cl2 isotope pattern

9:6:1). Loss of NO2 [M-46] peak is prominent.

Reactivity & Applications: The Reduction Pathway
The primary utility of DCNTs lies in their reduction to Dichloroanilines (DCAs). These anilines

are the direct precursors to phenylurea herbicides (e.g., Diuron, Linuron).

2,4-Dichloro-5-nitrotoluene

2,4-Dichloro-5-aminotoluene

Reagent: H₂ / Raney Nickel or Fe / HCl (Béchamp reduction).

Use: Intermediate for specialized fungicides.

2,6-Dichloro-3-nitrotoluene

2,6-Dichloro-3-aminotoluene

Use: Precursor for dyes and heterocyclic pharmaceutical scaffolds.[1]

Safety Note: DCNT isomers are skin irritants and potential mutagens. Handling requires full

PPE (nitrile gloves, fume hood). Unlike TNT, they are not highly explosive but can decompose

exothermically at high temperatures (>250 °C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Nitrotoluene, 3-Nitrotoluene and 4-Nitrotoluene - Printing Processes and Printing Inks,
Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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